N-(3-chloro-4-fluorophenyl)-2-[(2-hydroxy-4,5-dihydro-3H-1-benzazepin-3-yl)sulfanyl]acetamide

Specification

• Molecular Formula: C18H16ClFN2O2S
• Molecular Weight: 378.8 g/mol
• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[(2-oxo-1,3,4,5-tetrahydro-1-benzazepin-3-yl)sulfanyl]acetamide
• Standard InChI: InChI=1S/C18H16ClFN2O2S/c19-13-9-12(6-7-14(13)20)21-17(23)10-25-16-8-5-11-3-1-2-4-15(11)22-18(16)24/h1-4,6-7,9,16H,5,8,10H2,(H,21,23)(H,22,24)
• Standard InChI Key: IVVPCNJBFLLENI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2NC(=O)C1SCC(=O)NC3=CC(=C(C=C3)F)Cl

Introduction

N-(3-chloro-4-fluorophenyl)-2-[(2-hydroxy-4,5-dihydro-3H-1-benzazepin-3-yl)sulfanyl]acetamide is a complex organic compound characterized by its unique structural features. It contains a chloro and fluorine substituent on the phenyl ring, along with a benzazepine moiety linked through a sulfanyl group to an acetamide functional group. The molecular formula is C16H17ClFNO2S, and it exhibits a molecular weight of approximately 335.83 g/mol.

Synthesis and Chemical Reactivity

The synthesis of N-(3-chloro-4-fluorophenyl)-2-[(2-hydroxy-4,5-dihydro-3H-1-benzazepin-3-yl)sulfanyl]acetamide can be achieved through several methods, typically involving reactions that form the sulfanyl linkage and incorporate the acetamide group. Key reactions may include nucleophilic substitution and condensation reactions typical for acetamides and sulfanyl compounds.

Potential Biological Activities

Initial studies suggest that this compound exhibits potential pharmacological properties. The presence of the benzazepine structure is often associated with neuroactive effects, possibly acting on neurotransmitter systems. The chloro and fluorine substituents may enhance lipophilicity and bioavailability, making it a candidate for further investigation in therapeutic applications.

Comparison with Similar Compounds

Several compounds share structural similarities with N-(3-chloro-4-fluorophenyl)-2-[(2-hydroxy-4,5-dihydro-3H-1-benzazepin-3-yl)sulfanyl]acetamide. These include:

Compound Name	Structural Features	Uniqueness
N-(3-chloro-4-fluorophenyl)acetamide	Lacks benzazepine moiety	Simpler structure, lower molecular weight
2-(4-fluorophenyl)-N-(3-(furan-2-yl)-2-hydroxy)acetamide	Contains furan instead of benzazepine	Different heterocyclic structure
N-(3-chloro-N-methyl)benzamide	Contains methyl substitution instead of hydroxybenzazepine	Lacks sulfur functionality

Future Research Directions

Further research is needed to fully explore the biological activities and potential therapeutic applications of N-(3-chloro-4-fluorophenyl)-2-[(2-hydroxy-4,5-dihydro-3H-1-benzazepin-3-yl)sulfanyl]acetamide. This includes in-depth studies on its interaction with biological systems and its pharmacokinetic properties.